Cas no 107177-37-7 (Stigmasta-5,11-dien-3-ol,(3b)-)

• Product Name: Stigmasta-5,11-dien-3-ol,(3b)-
• CAS No: 107177-37-7
• MF: C₂₉H₄₈O
• MW: 412.690829277039
• CID: 155400
• Update Time: 2024-03-01

Stigmasta-5,11-dien-3-ol,(3b)- Chemical and Physical Properties

Names and Identifiers

• Stigmasta-5,11-dien-3-ol,(3b)-
• Pleuchiol
• Stigmasta-5,11-dien-3b-ol (7CI)
• CID 90694767

• Inchi： 1S/C29H48O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h10,15,17,19-21,23-27,30H,7-9,11-14,16,18H2,1-6H3/t20-,21-,23+,24+,25-,26+,27+,28+,29-/m1/s1
• InChI Key： VRLUYJWAEHZDHW-VJSFXXLFSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2C=C[C@]2(C)[C@@H]([C@H](C)CC[C@@H](CC)C(C)C)CC[C@H]21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 674
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives C24-propyl sterols and derivatives